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Abstract

Lubiminol, a vetispirane-type sesquiterpenoid phytoalexin, plays a crucial role in the defense
mechanisms of solanaceous plants. This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, and biological activities of lubiminol.
Detailed experimental protocols for its elicitation, extraction, and antifungal activity assessment
are presented. Furthermore, this guide elucidates the biosynthetic pathway of lubiminol and
the signaling cascade that triggers its production in response to pathogen attack, visualized
through detailed diagrams. This document serves as a critical resource for researchers in
natural product chemistry, plant pathology, and drug development seeking to understand and
utilize the properties of lubiminol.

Chemical Structure and Identification

Lubiminol is a bicyclic sesquiterpenoid characterized by a spiro[4.5]decane core structure. Its
systematic IUPAC name is (2R,5S,6S,8S,10R)-8-Hydroxy-10-methyl-2-(1-
methylethenyl)spiro[4.5]decane-6-methanol[1]. The chemical structure and key identifiers are
summarized below.

Table 1: Chemical Identification of Lubiminol
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Identifier Value

(2R,5S,6S,8S,10R)-8-Hydroxy-10-methyl-2-(1-

IUPAC Name i
methylethenyl)spiro[4.5]decane-6-methanol[1]
CAS Number 55784-92-4[1][2]
Molecular Formula C15H2602[1][2]
C[C@@H]1C--INVALID-LINK--
SMILES
C(=C)C)CO">C@@HO[2]
INChl=1S/C15H2602/c1-10(2)12-4-5-15(8-
inchi 12)11(3)6-14(17)7-13(15)9-16/h11-14,16-
n
17H,1,4-9H2,2-
3H3/t11-,12-,13-,14+,15+/m1/s1[2]
InChlKey LOLOOEMMLLRJIKC-ZSAUSMIDSA-N[2]

Physicochemical Properties

The physicochemical properties of lubiminol are essential for its isolation, characterization,
and formulation. While experimental data for some properties like melting and boiling points are
not readily available in the cited literature, computed properties and known solubility are
presented below.

Table 2: Physicochemical Properties of Lubiminol
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Property Value Source
Molecular Weight 238.37 g/mol [1112]
Exact Mass 238.1933 u [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1]
XLogP3-AA 35 2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 3 PubChem

Biological Properties and Signhaling Pathways

Lubiminol is a phytoalexin, a class of antimicrobial compounds produced by plants in
response to pathogen attack[3]. It exhibits antifungal activity, contributing to the plant's defense
system. The production of lubiminol is not constitutive but is induced upon recognition of
pathogen-associated molecular patterns (PAMPS) or elicitors.

Phytoalexin Induction Signaling Pathway

The induction of lubiminol biosynthesis is triggered by a complex signaling cascade initiated
by the plant's recognition of a pathogen. This process involves a series of intracellular events,
including the activation of a Mitogen-Activated Protein Kinase (MAPK) cascade and the
subsequent activation of WRKY transcription factors, which regulate the expression of
phytoalexin biosynthetic genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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